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Compound of Interest

Compound Name: 4-Decyn-3-one

Cat. No.: B8691249

Essential Safety and Handling Guide for 4-
Decyn-3-one

Disclaimer: Specific safety and toxicological data for 4-Decyn-3-one are not readily available in
published literature. The following guidance is based on the general principles of laboratory
safety and the known hazards of structurally similar compounds, such as unsaturated ketones.
It is imperative to handle this compound with caution and to perform a thorough risk
assessment before use.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals handling 4-Decyn-3-one.

Standard Operating Procedure (SOP) for Handling 4-
Decyn-3-one

1. Hazard Assessment:
e Chemical Family: Unsaturated ketone.
e Potential Hazards:

o Flammability: Assumed to be a combustible liquid.
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o Skin and Eye Irritation: Likely to cause skin and eye irritation upon contact.
o Respiratory Irritation: Vapors may cause respiratory tract irritation.

o Toxicity: The toxicological properties have not been fully investigated. Handle as a
potentially toxic substance.

. Engineering Controls:
Always handle 4-Decyn-3-one in a properly functioning chemical fume hood.
Ensure adequate ventilation in the laboratory.
An emergency eyewash station and safety shower must be readily accessible.[1]
. Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be
worn when there is a risk of splashing.[2]

Skin Protection:
o Wear a flame-resistant lab coat.

o Use chemically resistant gloves. Nitrile or neoprene gloves are recommended for handling
ketones and organic solvents.[3][4] Inspect gloves for any signs of degradation or
puncture before use.

o Ensure legs and feet are covered by wearing long pants and closed-toe shoes.[5]

Respiratory Protection: If working outside of a fume hood or if aerosol generation is possible,
a NIOSH-approved respirator with an organic vapor cartridge is recommended.

. Handling Procedures:
Before handling, review this guide and any available safety information.

Transport the chemical in a secondary container.
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Ground and bond containers when transferring to prevent static discharge.
Avoid direct contact with the skin, eyes, and clothing.
Avoid inhalation of vapors.
Wash hands thoroughly with soap and water after handling.

. Storage:
Store in a tightly closed container in a cool, dry, and well-ventilated area.
Keep away from heat, sparks, open flames, and other ignition sources.
Store away from oxidizing agents and other incompatible materials.

. Spill and Accident Procedures:
Spill:

Evacuate the immediate area.

[¢]

[¢]

Wear appropriate PPE before cleaning up the spill.

[e]

Absorb the spill with an inert material (e.g., vermiculite, sand).

o

Collect the absorbed material into a sealed container for proper disposal.

[¢]

Ventilate the area and wash the spill site after material pickup is complete.
Personal Exposure: Refer to the First Aid Measures table below.

. Waste Disposal:
Dispose of waste in accordance with all local, state, and federal regulations.
Collect waste in a designated, labeled, and sealed container.

Do not pour down the drain.
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Physical and Toxicological Properties

Property Value

Molecular Formula C10H160
Molecular Weight 152.23 g/mol
Acute Toxicity Data not available

Skin Corrosion/Irritation

Data not available

Serious Eye Damage/Irritation

Data not available

Respiratory or Skin Sensitization

Data not available

Carcinogenicity

Data not available

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.[1]

Skin Contact

Immediately flush the skin with plenty of soap
and water for at least 15 minutes.[6] Remove
contaminated clothing. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[7][8] Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Experimental Workflow and Emergency Response

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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